molecular formula C20H20N4O3 B6192357 2-[1-(2-hydroxyethyl)-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-5-yl]-6-(3-methylphenyl)pyridine-3-carboxylic acid CAS No. 1332129-04-0

2-[1-(2-hydroxyethyl)-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-5-yl]-6-(3-methylphenyl)pyridine-3-carboxylic acid

Cat. No.: B6192357
CAS No.: 1332129-04-0
M. Wt: 364.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Typically, a description of a chemical compound includes its molecular formula, structure, and other identifiers. It may also include information about its occurrence in nature or its uses .


Synthesis Analysis

This would involve a detailed look at how the compound is synthesized. It could include the starting materials, the type of reactions involved, the conditions under which the reactions occur, and the yield of the product .


Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques used could include X-ray crystallography, NMR spectroscopy, or mass spectrometry .


Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. It could include looking at what reactants are needed, what the products are, and what conditions are needed for the reaction to occur .


Physical and Chemical Properties Analysis

This would involve looking at properties such as the compound’s melting point, boiling point, solubility, density, and reactivity .

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action would describe how it exerts its effects at the molecular level .

Safety and Hazards

This would involve looking at any risks associated with handling or using the compound, including toxicity, flammability, and environmental impact .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(2-hydroxyethyl)pyrrolo[3,4-c]pyrazole, which is synthesized from 2-bromoethylamine and 1H-pyrrolo[3,4-c]pyrazole. The second intermediate is 6-(3-methylphenyl)pyridine-3-carboxylic acid, which is synthesized from 3-methylbenzaldehyde and malonic acid. These two intermediates are then coupled using standard peptide coupling chemistry to form the final product.", "Starting Materials": [ "2-bromoethylamine", "1H-pyrrolo[3,4-c]pyrazole", "3-methylbenzaldehyde", "malonic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "N,N-dimethylformamide (DMF)", "diethyl ether", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "sodium bicarbonate (NaHCO3)", "sodium chloride (NaCl)", "water (H2O)" ], "Reaction": [ "Synthesis of 2-(2-hydroxyethyl)pyrrolo[3,4-c]pyrazole:", "Step 1: Dissolve 2-bromoethylamine (1.0 equiv) and 1H-pyrrolo[3,4-c]pyrazole (1.1 equiv) in DMF.", "Step 2: Add NaHCO3 (2.0 equiv) and stir for 30 minutes at room temperature.", "Step 3: Add NaCl (1.0 equiv) and stir for an additional 30 minutes.", "Step 4: Extract the product with diethyl ether and wash with water and brine.", "Step 5: Dry the organic layer over Na2SO4 and evaporate the solvent to obtain the crude product.", "Step 6: Purify the product by column chromatography to obtain 2-(2-hydroxyethyl)pyrrolo[3,4-c]pyrazole as a white solid.", "Synthesis of 6-(3-methylphenyl)pyridine-3-carboxylic acid:", "Step 1: Dissolve 3-methylbenzaldehyde (1.0 equiv) and malonic acid (1.1 equiv) in ethanol.", "Step 2: Add HCl (catalytic amount) and heat the mixture to reflux for 4 hours.", "Step 3: Cool the mixture to room temperature and add NaOH (1.0 equiv) to adjust the pH to 7-8.", "Step 4: Extract the product with diethyl ether and wash with water and brine.", "Step 5: Dry the organic layer over Na2SO4 and evaporate the solvent to obtain the crude product.", "Step 6: Purify the product by column chromatography to obtain 6-(3-methylphenyl)pyridine-3-carboxylic acid as a white solid.", "Coupling of intermediates to form final product:", "Step 1: Dissolve 2-(2-hydroxyethyl)pyrrolo[3,4-c]pyrazole (1.0 equiv) and 6-(3-methylphenyl)pyridine-3-carboxylic acid (1.1 equiv) in DMF.", "Step 2: Add DCC (1.2 equiv) and DMAP (catalytic amount) and stir for 4 hours at room temperature.", "Step 3: Filter the mixture to remove the dicyclohexylurea byproduct.", "Step 4: Evaporate the solvent and dissolve the residue in water.", "Step 5: Adjust the pH to 7-8 with NaOH and extract the product with diethyl ether.", "Step 6: Wash the organic layer with water and brine, dry over Na2SO4, and evaporate the solvent to obtain the crude product.", "Step 7: Purify the product by column chromatography to obtain the final product as a white solid." ] }

CAS No.

1332129-04-0

Molecular Formula

C20H20N4O3

Molecular Weight

364.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.